(S)-N,N-dimethylpiperidin-3-amine hydrochloride

• IUPAC Name: (3S)-N,N-dimethylpiperidin-3-amine;hydrochloride
• InChI: InChI=1S/C7H16N2.ClH/c1-9(2)7-4-3-5-8-6-7;/h7-8H,3-6H2,1-2H3;1H/t7-;/m0./s1
• InChI Key: XZZOSNWJJWJGDL-FJXQXJEOSA-N
• Canonical SMILES: CN(C)C1CCCNC1.Cl
• Isomeric SMILES: CN(C)[C@H]1CCCNC1.Cl
• Molecular Formula: C7H17ClN2
• Molecular Weight: 164.67 g/mol

Description

(S)-N,N-dimethylpiperidin-3-amine hydrochloride, also known as (S)-DMPA, is a synthetic piperidine derivative with a wide range of applications in scientific research. It is commonly used as an analytical reagent, a synthetic intermediate, and a biologically active compound. This versatile compound has been studied extensively in the fields of chemistry, biochemistry, and pharmacology, and is used in a variety of laboratory experiments.

Scientific Research Applications

Corrosion Inhibition

N-heterocyclic amines, including dimethylpiperidine derivatives, have been studied for their corrosion inhibiting properties. In a study by Babić-Samardžija et al. (2005), these compounds were found to suppress both cathodic and anodic processes of iron corrosion by adsorption on the surface, which followed a Langmuir adsorption isotherm (Babić-Samardžija, Khaled, & Hackerman, 2005).

Synthesis of Novel Compounds

Compounds like (S)-N,N-dimethylpiperidin-3-amine hydrochloride are used in the synthesis of new chemical entities. For instance, Kozhushkov et al. (2010) prepared new compounds like 1-ethynylcyclopropylamine and 1-ethynylcyclobutylamine as hydrochlorides, highlighting the importance of such amines in synthetic chemistry (Kozhushkov, Wagner-Gillen, Khlebnikov, & Meijere, 2010).

Polymer Research

In the field of polymer research, dimethylpiperidine derivatives have been involved in the synthesis of poly(β-amino esters). Lynn and Langer (2000) synthesized such polymers, which degrade hydrolytically and have been found non-cytotoxic in initial screening assays. These polymers show potential as synthetic transfection vectors (Lynn & Langer, 2000).

Catalytic Applications

Dimethylpiperidine derivatives are used as ligands in catalytic processes. Vidal‐Ferran et al. (1998) demonstrated that amino alcohol ligands anchored to polystyrene resins, including dimethylpiperidine derivatives, showed high catalytic activity in the enantioselective addition of diethylzinc to benzaldehyde (Vidal‐Ferran, Bampos, Moyano, Pericàs, Riera, & Sanders, 1998).

Photochemical Research

In photochemical research, specific dimethylpiperidine derivatives have been explored. Mochizuki, Teranishi, and Ueda (1995) prepared a novel amine photogenerator using dimethylpiperidine for the isomerization of polyisoimide to polyimide. This shows the role of such compounds in advanced photochemical applications (Mochizuki, Teranishi, & Ueda, 1995).